Cas no 329946-04-5 (Benzenamine, 4-[2-(2-methoxyethoxy)ethoxy]-2-methyl-)

• Product Name: Benzenamine, 4-[2-(2-methoxyethoxy)ethoxy]-2-methyl-
• CAS No: 329946-04-5
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 1459801
• PubChem ID: 11557642
• Update Time: 2025-04-20

Benzenamine, 4-[2-(2-methoxyethoxy)ethoxy]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[2-(2-methoxyethoxy)ethoxy]-2-methyl-
• 4-[2-(2-Methoxy-ethoxy)-ethoxy]-2-methyl-phenylamine
• 4-[2-(2-METHOXYETHOXY)ETHOXY]-2-METHYLPHENYLAMINE
• A1-03771
• 329946-04-5
• 4-[2-(2-Methoxyethoxy)ethoxy]-2-methylbenzenamine
• DB-412091
• AKOS013509769
• 4-[2-(2-methoxyethoxy)ethoxy]-2-methylaniline

• Inchi： 1S/C12H19NO3/c1-10-9-11(3-4-12(10)13)16-8-7-15-6-5-14-2/h3-4,9H,5-8,13H2,1-2H3
• InChI Key： GKNSXCKMDGJKGZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C)C=1)N)CCOCCOC

Computed Properties

• Exact Mass: 225.13657
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 53.71